4-methoxy-N-((4-(4-methoxyphenyl)-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-methoxy-N-[[4-(4-methoxyphenyl)-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C26H23F3N4O3S/c1-35-21-11-5-18(6-12-21)24(34)30-15-23-31-32-25(33(23)20-9-13-22(36-2)14-10-20)37-16-17-3-7-19(8-4-17)26(27,28)29/h3-14H,15-16H2,1-2H3,(H,30,34)
• InChI Key: KNOCYLXQAWWIBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)OC)SCC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C26H23F3N4O3S
• Molecular Weight: 528.5 g/mol

Description

4-methoxy-N-((4-(4-methoxyphenyl)-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C26H23F3N4O3S and its molecular weight is 528.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study involved the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic properties. These compounds were tested for cyclooxygenase inhibition and showed significant biological activities (Abu‐Hashem et al., 2020).

Antimicrobial Activities

• Research on the synthesis of new 1,2,4-triazole derivatives revealed their antimicrobial activities. The compounds demonstrated moderate to good efficacy against various test microorganisms, indicating the potential for developing new antimicrobial agents (Bektaş et al., 2007).

Heterocyclic Chemistry

• A study on the preparation of substituted 4H-1,3,4-thiadiazolo[2,3-c]-1,2,4-triazin-4-ones and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles showcased the chemical versatility of these compounds, underlining their importance in heterocyclic chemistry (Coppo & Fawzi, 1997).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety were synthesized and evaluated for their nematocidal activities. Some compounds showed promising activity against Bursaphelenchus xylophilus, indicating potential applications in agriculture (Liu et al., 2022).

Corrosion Inhibition

• Benzimidazole derivatives were investigated for their ability to inhibit mild steel corrosion in HCl solution. These studies provide insights into the potential industrial applications of similar compounds in corrosion protection (Yadav et al., 2013).